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Introduction

Gold-196 (1°°Au) is a radioactive isotope of gold with a half-life of 6.165 days.[1] While not as
commonly utilized as other gold isotopes like °8Au in medical applications, 1°6Au serves as a
valuable subject of study in fundamental nuclear physics research. Its decay characteristics
and production mechanisms provide insights into nuclear structure, nuclear reactions, and
decay processes. This document outlines the properties of 1°°Au, potential research
applications, and generalized protocols for its production and study.

Nuclear Properties of Gold-196

A summary of the key nuclear properties of Gold-196 is presented below. This data is crucial
for designing experiments and interpreting results.
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Property Value

Half-Life 6.183(10) days

Electron Capture (EC) to 1°°Pt (92.5%)Beta-

Decay Modes )
minus (B~) decay to *°°Hg (7.5%)[2][3]

Spin and Parity 2-[4]

196mipy: 5+, 8.1 s half-lifet®®m2Au: 12-, 9.6 h
half-life[5]

Isomeric States

Gamma-Ray Energies (Intensity) 333.03 keV, 355.7 keV, 426.0 keV[2]

Applications in Nuclear Physics Research

The primary application of Gold-196 in nuclear physics is in the study of nuclear properties and
reaction mechanisms.

Study of Nuclear Structure

The decay of 1°°Au to stable isotopes of platinum and mercury allows for the detailed study of
the nuclear level structures of these daughter nuclei. By precisely measuring the energies and
intensities of the emitted gamma rays and conversion electrons, researchers can construct and
validate nuclear level schemes. The existence of isomeric states in 1°°*Au also provides a
laboratory for studying nuclear isomerism and the factors that influence the stability of excited
nuclear states.[4]

Nuclear Reaction Studies

Gold-196 can be produced through various nuclear reactions, making it a useful product for
studying the cross-sections and mechanisms of these reactions.[2][4] Common reactions
include:

e Photonuclear Reactions: 1°7Au(y,n)°¢Au[6]
o Charged-Particle Reactions: 7 Au(p,d)°cAu[4], 1°°Pt(d,2n)1°¢Au[4]

e Neutron-Induced Reactions: 1°7Au(n,2n)°¢Au[2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/figure/Simplified-decay-scheme-for-the-deexcitation-of-the-ground-and-isomeric-states-of-the-196_fig1_323947508
https://en.wikipedia.org/wiki/Gold
https://www.researchgate.net/publication/315560912_Excited_Nuclear_States_for_Au-196_Gold
https://www.chemlin.org/isotope/gold-196m2
https://www.researchgate.net/figure/Simplified-decay-scheme-for-the-deexcitation-of-the-ground-and-isomeric-states-of-the-196_fig1_323947508
https://www.benchchem.com/product/b1263354?utm_src=pdf-body
https://www.researchgate.net/publication/315560912_Excited_Nuclear_States_for_Au-196_Gold
https://www.benchchem.com/product/b1263354?utm_src=pdf-body
https://www.researchgate.net/figure/Simplified-decay-scheme-for-the-deexcitation-of-the-ground-and-isomeric-states-of-the-196_fig1_323947508
https://www.researchgate.net/publication/315560912_Excited_Nuclear_States_for_Au-196_Gold
https://gammaray.inl.gov/SiteAssets/catalogs/ge/pdf/au196.pdf
https://www.researchgate.net/publication/315560912_Excited_Nuclear_States_for_Au-196_Gold
https://www.researchgate.net/publication/315560912_Excited_Nuclear_States_for_Au-196_Gold
https://www.researchgate.net/figure/Simplified-decay-scheme-for-the-deexcitation-of-the-ground-and-isomeric-states-of-the-196_fig1_323947508
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

By measuring the yield of 1°¢Au as a function of the incident particle energy, the cross-section
of these reactions can be determined. This data is essential for testing and refining nuclear
reaction models.

Isomer-Specific Studies

The presence of two metastable states in 1°¢Au allows for the investigation of isomeric cross-
section ratios. This provides information on the spin distribution of the nuclear states populated
in a nuclear reaction.

Experimental Protocols

The following sections provide generalized protocols for the production and study of Gold-196.
Specific experimental parameters will vary depending on the available facilities and research
goals.

Protocol for Production of Gold-196 via Photonuclear
Reaction

This protocol outlines the production of 1°¢Au using a high-energy photon beam.
Obijective: To produce 1°¢Au from a stable 1°7Au target for subsequent decay spectroscopy.

Materials:

High-purity gold (*°”Au) foil or wire.

High-energy electron accelerator (e.g., a linear accelerator) to produce a bremsstrahlung
photon beam.

Target holder.

Shielding materials (lead, concrete).

Workflow:
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Caption: Workflow for the production of Gold-196 via a photonuclear reaction.
Procedure:

o Target Preparation: A thin foil of high-purity (99.99%) natural gold (**’Au) is prepared and
mounted on a target holder.

e Irradiation: The target is placed in a high-energy bremsstrahlung photon beam. The energy
of the electron beam and the irradiation time will depend on the desired activity of 1°¢Au.

o Cooling: After irradiation, the target is allowed to "cool" for a period to allow short-lived
isotopes to decay.

» Activity Measurement: The activity of the produced 1°°Au is measured using a calibrated
gamma-ray spectrometer.

Protocol for Gamma-Ray Spectroscopy of Gold-196
Decay

This protocol describes the measurement of gamma rays emitted from the decay of 1°¢Au.

Objective: To identify and quantify the gamma-ray emissions from the decay of 1°¢Au to
construct its decay scheme.

Materials:

e Activated 1°¢Au source.
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High-Purity Germanium (HPGe) detector.

Lead shielding for the detector.

Multichannel analyzer (MCA) and data acquisition system.

Standard calibration sources (e.g., >2Eu, 3Ba).

Workflow:

-rays - . Multichannel Data Analysis
196Au Source HPGe Detector Preamplifier |—>| Amplifier |—> Analyzer (MCA) (Energy, Intensity)

Click to download full resolution via product page

Caption: Experimental setup for gamma-ray spectroscopy of Gold-196.
Procedure:

» Detector Calibration: The HPGe detector is calibrated for energy and efficiency using
standard radioactive sources with well-known gamma-ray energies and intensities.

e Source Placement: The activated 1°6Au source is placed at a known distance from the HPGe
detector.

o Data Acquisition: The gamma-ray spectrum is acquired for a sufficient amount of time to
obtain good statistics for the peaks of interest.

e Spectrum Analysis: The acquired spectrum is analyzed to identify the energies and
intensities of the gamma-ray peaks corresponding to the decay of 1°6Au.

o Decay Scheme Construction: The measured gamma-ray energies, intensities, and
coincidence relationships are used to construct or verify the decay scheme of 1°¢Au.

Decay Scheme of Gold-196
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The decay of 1%¢Au proceeds primarily through electron capture to 1°6Pt, with a smaller branch
via beta-minus decay to 1°°Hg. The simplified decay scheme below illustrates the main decay
paths and subsequent gamma transitions.

196Au (t1/2 = 6.17 d)
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Caption: Simplified decay scheme of Gold-196.

Disclaimer: This document provides generalized information for research purposes. All work
with radioactive materials must be conducted in compliance with institutional and regulatory
safety protocols.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1263354?utm_src=pdf-body-img
https://www.benchchem.com/product/b1263354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

